Cas no 499238-80-1 (Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo-)
499238-80-1 structure
Product Name:Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo-
CAS No:499238-80-1
MF:C10H17NO5
MW:231.245683431625
CID:1541184
Update Time:2024-08-23
Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo-
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- Inchi: 1S/C10H17NO5/c12-8(4-3-6-10(15)16)11-7-2-1-5-9(13)14/h1-7H2,(H,11,12)(H,13,14)(H,15,16)
- InChI Key: BODJAEBOFXCASL-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCC(NCCCCC(O)=O)=O
Computed Properties
- Exact Mass: 231.11071
Experimental Properties
- Density: 1.224±0.06 g/cm3(Predicted)
- Boiling Point: 559.8±35.0 °C(Predicted)
- PSA: 103.7
- pka: 4.65±0.10(Predicted)
Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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